![molecular formula C17H16ClN3O B2821684 2-(4-chlorobenzyl)-5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 860651-03-2](/img/structure/B2821684.png)
2-(4-chlorobenzyl)-5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
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Overview
Description
Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It could involve various types of reactions, such as electrophilic aromatic substitution if an aromatic ring is present .Physical And Chemical Properties Analysis
This involves studying properties like the compound’s melting point, boiling point, solubility, and reactivity. Techniques used could include spectroscopy, chromatography, and thermal analysis .Scientific Research Applications
Antimicrobial Activities
Research has demonstrated the synthesis and evaluation of antimicrobial activities of novel 1,2,4-triazole derivatives, including compounds structurally related to "2-(4-chlorobenzyl)-5-methyl-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one". These studies reveal that some of these compounds exhibit good to moderate activities against a variety of microorganisms, underscoring their potential as antimicrobial agents (Bektaş et al., 2007).
Electronic and Spectroscopic Analysis
A detailed molecular, electronic, and nonlinear optical properties analysis of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones was conducted, which could be analogous in structure to the compound . This research involved both experimental and theoretical (DFT) calculations to explore the electronic properties and potential applications of these compounds (Beytur & Avinca, 2021).
Corrosion Inhibition
Investigations into new 1,2,3-triazole derivatives of uracil and thymine have indicated potential inhibitory activity against the acidic corrosion of steels. Although not directly mentioned, compounds with similar structures may also possess such properties, suggesting an application in corrosion prevention (Negrón-Silva et al., 2013).
Molecular Docking and Antitumor Activity
Another study focused on the synthesis and molecular docking of 4-(2-chlorobenzyl)-1-(4-hydroxy-3-((4-hydroxypiperidin-1-yl)methyl-5-methoxyphenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, a compound with structural similarities. This research illustrated the compound's favorable interaction with SHP2 protein and suggested its potential for inhibitory activity against SHP2 protein, highlighting possible therapeutic applications (Wu et al., 2022).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O/c1-12-3-9-16(10-4-12)21-13(2)19-20(17(21)22)11-14-5-7-15(18)8-6-14/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWILSZMCCGGETQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN(C2=O)CC3=CC=C(C=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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